Cas no 84371-05-1 (1H-Pyrrolo[2,3-f]quinolin-4-yloxy,2,7,9-tricarboxy-5-hydroxy- (9CI))

• Product name: 1H-Pyrrolo[2,3-f]quinolin-4-yloxy,2,7,9-tricarboxy-5-hydroxy- (9CI)
• CAS No: 84371-05-1
• MF: C₁₄H₈N₂O₈
• MW: 332.22192
• CID: 723068
• PubChem ID: 134752

1H-Pyrrolo[2,3-f]quinolin-4-yloxy,2,7,9-tricarboxy-5-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-f]quinolin-4-yloxy,2,7,9-tricarboxy-5-hydroxy- (9CI)
• 5-hydroxy-4-λ¹-oxidanyl-1H-pyrrolo[2,3-f]quinoline-2,7,9-tricarboxylic acid
• 84371-05-1
• 2,7,9-Tricarboxy-1H-pyrrolo(2,3-f)quinoline-4-one-5-ol
• 2,7,9-tricarboxy-1H-pyrrolo (2,3-f)quinoline-4-one-5-ol
• Pyrrolo-quinoline semiquinone
• pyrroloquinoline semiquinone
• CHEBI:48452
• 1H-Pyrrolo(2,3-f)quinolin-4-yloxy, 2,7,9-tricarboxy-5-hydroxy-
• (2,7,9-tricarboxy-5-hydroxy-1H-pyrrolo[2,3-f]quinolin-4-yl)oxidanyl
• DTXSID00233351
• 2,7,9-Tricarboxypyrrolo(2,3-f)quinoline-4-ol-5-one

• Inchi： InChI=1S/C14H7N2O8/c17-10-4-2-6(14(23)24)15-8(4)7-3(12(19)20)1-5(13(21)22)16-9(7)11(10)18/h1-2,16,18H,(H,19,20)(H,21,22)(H,23,24)
• InChI Key： VEAXVRFZRYWIPT-UHFFFAOYSA-N
• SMILES： C1=C(NC2=C(C(=C3C=C(N=C3C2=C1C(=O)O)C(=O)O)[O])O)C(=O)O

Computed Properties

• Exact Mass: 331.02
• Monoisotopic Mass: 331.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 162A^2